Cas no 874592-14-0 (4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol)

• Product Name: 4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol
• CAS No: 874592-14-0
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• MDL: MFCD05843212
• CID: 5032914
• Update Time: 2025-06-08

4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol
• BBL000169
• STK344762
• BB 0245420
• T7193
• 4-Amino-2-(5-isopropylbenzo[d]oxazol-2-yl)-6-methylphenol
• 4-amino-2-(5-isopropyl-1,3-benzoxazol-2-yl)-6-methylphenol
• 4-Amino-2-(5-isopropyl-benzooxazol-2-yl)-6- methyl-phenol
• 4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol

• MDL： MFCD05843212
• Inchi： 1S/C17H18N2O2/c1-9(2)11-4-5-15-14(7-11)19-17(21-15)13-8-12(18)6-10(3)16(13)20/h4-9,20H,18H2,1-3H3
• InChI Key： YZTPEURXKIGGQF-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C=C(C)C=2O)N)=NC2=C1C=CC(=C2)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 3.9
• Topological Polar Surface Area: 72.3

Additional information on 4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol

4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol (CAS No. 874592-14-0): A Comprehensive Overview

4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol (CAS No. 874592-14-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. This comprehensive overview aims to provide a detailed understanding of the chemical properties, biological activities, and recent research advancements associated with 4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol.

Chemical Structure and Properties

4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol is a substituted phenol with a molecular formula of C₁₈H₁₉N₃O. The compound features a benzoxazole moiety attached to a phenolic ring, along with an amino and methyl group substitution. The presence of these functional groups imparts unique chemical properties to the molecule, such as high solubility in organic solvents and moderate solubility in water. The benzoxazole ring is known for its stability and resistance to hydrolysis, making it an attractive scaffold for drug design.

The molecular weight of 4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol is approximately 301.36 g/mol. The compound exhibits a melting point of around 150°C and a boiling point of approximately 300°C under standard conditions. These physical properties are crucial for understanding the behavior of the compound in various chemical reactions and biological environments.

Synthesis and Preparation

The synthesis of 4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 4-aminoacetophenone with 5-isopropylbenzoxazole followed by further functionalization steps to introduce the methyl group and phenolic hydroxyl group. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Biological Activities and Therapeutic Potential

4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Recent research has highlighted its anti-inflammatory and antioxidant properties, which are crucial for treating conditions such as Alzheimer's disease and Parkinson's disease. The compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective effects, 4-Amino-2-methyl-6-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenol has demonstrated promising anticancer activities. Studies have reported that the compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Clinical Trials and Future Prospects

The therapeutic potential of 4-Amino-2-methyl-6-[5-(propan-2-y l)-1,3-benzoxazol - 2 - yl]phenol strong > has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential in treating specific diseases.

Ongoing research is focused on optimizing the pharmacokinetic properties of 4-Amino - 2 - methyl - 6 - [5 - (propan - 2 - yl) - 1 , 3 - benz ox az ol - 2 - yl ] phen ol strong > to enhance its bioavailability and reduce potential side effects. Advanced drug delivery systems such as nanoparticles and liposomes are being explored to improve the delivery efficiency of the compound to target tissues.

Conclusion

In conclusion, 4-Amino - 2 - methyl - 6 - [5 - (propan - 2 - yl) - 1 , 3 - benz ox az ol - 2 - yl ] phen ol strong > (CAS No . 87459 2 - 14 - 0 ) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and cancer . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive molecule for further research and development . As ongoing studies continue to unravel its full potential , it is anticipated that this compound will play a significant role in advancing medical treatments for various conditions . p >